Cas no 2645411-93-2 (2-chloro-4-(methyl-d3)quinazoline)

• Product Name: 2-chloro-4-(methyl-d3)quinazoline
• CAS No: 2645411-93-2
• MF: C₉H₇ClN₂
• MW: 181.63676571846
• CID: 6825830
• PubChem ID: 172403815
• Update Time: 2025-02-26

2-chloro-4-(methyl-d3)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(methyl-d3)quinazoline
• CS-23984
• 2645411-93-2

• Inchi： 1S/C9H7ClN2/c1-6-7-4-2-3-5-8(7)12-9(10)11-6/h2-5H,1H3/i1D3
• InChI Key： IBWHRWJEIRPDJQ-FIBGUPNXSA-N
• SMILES： ClC1=NC(C([2H])([2H])[2H])=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 181.0486062Da
• Monoisotopic Mass: 181.0486062Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų